Ethyl 7-(3-hydroxyphenyl)-2-isopropyl-5-methyl-4,7-dihydro[1,2,4]triazolo[1,5-A]pyrimidine-6-carboxylate

• Molecular Formula: C18H22N4O3
• Molecular Weight: 342.4 g/mol
• IUPAC Name: ethyl 7-(3-hydroxyphenyl)-5-methyl-2-propan-2-yl-4,7-dihydro-[1,2,4]triazolo[1,5-a]pyrimidine-6-carboxylate
• InChI: InChI=1S/C18H22N4O3/c1-5-25-17(24)14-11(4)19-18-20-16(10(2)3)21-22(18)15(14)12-7-6-8-13(23)9-12/h6-10,15,23H,5H2,1-4H3,(H,19,20,21)
• InChI Key: GNMYGTRJUPMDHZ-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)C1=C(NC2=NC(=NN2C1C3=CC(=CC=C3)O)C(C)C)C

Description

• Ethyl 7-(3-hydroxyphenyl)-2-isopropyl-5-methyl-4,7-dihydro[1,2,4]triazolo[1,5-A]pyrimidine-6-carboxylate is a heterocyclic compound with a complex structure.
• It belongs to the pyrimidine family, which plays a crucial role in various chemical, biological, and medicinal applications .
• The compound’s pharmacological and therapeutic roles make it an interesting subject for study.

Preparation Methods

• A notable method for synthesizing this compound involves using an environmentally friendly, dicationic molten salt based on Tropine as a catalyst.
• Under solvent-free conditions or in ethanol (EtOH) as a green solvent, the compound can be obtained with high yields (90–98%) within specific reaction times .
• The synthetic route and detailed reaction conditions are documented in the research paper .

Chemical Reactions Analysis

• The compound likely undergoes various reactions, including oxidation, reduction, and substitution.
• Common reagents and conditions depend on the specific reaction type, but further experimental data would be needed to provide precise details.
• Major products formed from these reactions would vary based on the reaction pathway.

Scientific Research Applications

• In chemistry, this compound could serve as a building block for designing new molecules or functional materials.
• In biology and medicine, it might exhibit interesting biological activities, such as enzyme inhibition or receptor binding.
• Its potential industrial applications could include drug development, agrochemicals, or materials science.

Mechanism of Action

• Unfortunately, specific information about the compound’s mechanism of action is not readily available in the provided sources.
• Further research would be necessary to elucidate its molecular targets and pathways.

Comparison with Similar Compounds

• While I don’t have direct information on similar compounds, it’s essential to compare this compound with related pyrimidines and triazolopyrimidines.
• Highlighting its uniqueness would involve exploring its structural features, reactivity, and potential applications.

Remember that this compound’s detailed investigation would require access to additional scientific literature and experimental data